Cas no 936001-98-8 ((4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers))

(4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate is a chiral cyclohexene derivative with a mixture of diastereomers, offering versatility in synthetic applications. The compound features a hydroxyl group and an acetoxy moiety, enhancing its reactivity as an intermediate in organic synthesis. Its structural framework, including a 1-methylethenyl substituent, provides opportunities for further functionalization, making it valuable for stereoselective reactions. The diastereomeric mixture allows for exploration of diverse stereochemical outcomes in catalytic or stoichiometric transformations. This product is particularly useful in pharmaceutical and fine chemical research, where controlled stereochemistry is critical. Its stability under standard conditions ensures reliable handling and storage for laboratory use.
(4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers) structure
936001-98-8 structure
Product Name:(4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers)
CAS No:936001-98-8
MF:C12H18O3
MW:210.269524097443
CID:858363
PubChem ID:14263535
Update Time:2025-08-05

(4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

    • [(4R)-1-hydroxy-4-(prop-1-en-2-yl)cyclohex-2-en-1-yl]methyl acetate
    • (4R)-1-Acetyl-1-hydroxy-4-(1-Methylethenyl)-2-cyclohexene-1-Methanol
    • (4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers)
    • (4R)-1-HYDROXY-4-(1-METHYLETHENYL)-2-CYCLOHEXENE-1-METHANOL 1-ACETATE
    • (4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers)
    • [(4R)-1-hydroxy-4-prop-1-en-2-ylcyclohex-2-en-1-yl]methyl acetate
    • DTXSID60558138
    • 936001-98-8
    • (4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers)
    • Inchi: 1S/C12H18O3/c1-9(2)11-4-6-12(14,7-5-11)8-15-10(3)13/h4,6,11,14H,1,5,7-8H2,2-3H3/t11-,12?/m0/s1
    • InChI Key: VFVJYMAACGYTMS-PXYINDEMSA-N
    • SMILES: OC1(COC(C)=O)C=C[C@H](C(=C)C)CC1

Computed Properties

  • Exact Mass: 210.12600
  • Monoisotopic Mass: 210.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 291.0±40.0 °C at 760 mmHg
  • Flash Point: 114.2±20.1 °C
  • PSA: 46.53000
  • LogP: 1.82290
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

(4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers) Security Information

(4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H947835-1mg
(4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers)
936001-98-8
1mg
$ 184.00 2023-09-07
TRC
H947835-10mg
(4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers)
936001-98-8
10mg
$ 1455.00 2023-09-07

Additional information on (4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers)

(4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers) - CAS No. 936001-98-8

(4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers), identified by its CAS number 936001-98-8, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This mixture of diastereomers exhibits unique structural and functional properties, making it a valuable intermediate in the synthesis of various biologically active molecules. The compound belongs to the class of terpenoids, which are naturally occurring organic compounds known for their diverse pharmacological effects.

The structural framework of this compound features a cyclohexene core substituted with a hydroxyl group at the 1-position, an acetate ester at the 1-methanol position, and a (1-methylethenyl) group at the 4-position. The presence of multiple stereocenters, particularly the (4R) configuration, contributes to the formation of a mixture of diastereomers. This stereochemical complexity is crucial for understanding its reactivity and potential biological activity.

In recent years, there has been growing interest in the development of stereoselective synthetic methodologies to produce enantiomerically pure or diastereomerically enriched forms of such compounds. The study of diastereomer mixtures provides insights into the mechanisms of enzymatic and chemical transformations, which are essential for optimizing synthetic routes in drug discovery.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. For instance, researchers have explored its use in constructing natural product analogs and drug candidates targeting various therapeutic areas. The cyclohexene scaffold is particularly versatile, allowing for further functionalization through reactions such as hydroxylation, esterification, and oxidation.

Recent advancements in computational chemistry have enabled more accurate predictions of the properties and reactivity of such complex mixtures. Molecular modeling studies have been instrumental in understanding how different diastereomers interact with biological targets, providing a rational basis for designing more effective drug candidates.

The synthesis of this compound typically involves multi-step organic transformations, including cyclization reactions, esterification, and stereocontrol techniques. The use of chiral auxiliaries or catalysts is often necessary to achieve the desired stereoselectivity. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of precision in molecular construction.

From a biological perspective, the diastereomer mixture offers a unique opportunity to study structure-activity relationships (SAR). By comparing the properties of different diastereomers, researchers can gain valuable insights into how stereochemistry influences biological function. This information is critical for designing molecules with improved efficacy and reduced side effects.

The pharmaceutical industry has shown particular interest in terpenoid derivatives due to their broad spectrum of biological activities. Compounds like this one have been investigated for their potential roles in anti-inflammatory, antimicrobial, and anticancer therapies. The ability to produce and manipulate such complex molecules underscores the importance of advanced synthetic methodologies in drug development.

Furthermore, the environmental impact of synthesizing these compounds has been a subject of increasing concern. Green chemistry principles have guided efforts to develop more sustainable synthetic routes, emphasizing atom economy, solvent efficiency, and waste reduction. These approaches not only minimize environmental footprint but also often improve reaction yields and selectivity.

In conclusion, (4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers) represents a fascinating example of how structural complexity can lead to novel biological activities. Its synthesis and study continue to contribute significantly to our understanding of organic chemistry and its applications in medicine. As research progresses, this compound is likely to play an even greater role in the development of new therapeutic agents.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd